Cas no 1167056-77-0 (2-fluoro-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-fluoro-1,3-thiazole-5-carboxylic acid
• CAS No: 1167056-77-0
• MF: C₄H₂FNO₂S
• MW: 147.127583026886
• MDL: MFCD11845657
• CID: 4561424
• PubChem ID: 19885491
• Update Time: 2025-10-29

2-fluoro-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluorothiazole-5-carboxylic acid
• 2-fluoro-1,3-thiazole-5-carboxylic acid

• MDL： MFCD11845657
• Inchi： 1S/C4H2FNO2S/c5-4-6-1-2(9-4)3(7)8/h1H,(H,7,8)
• InChI Key： GFFAXZZAXYPCMP-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1F

Computed Properties

• Exact Mass: 146.97902764g/mol
• Monoisotopic Mass: 146.97902764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-fluoro-1,3-thiazole-5-carboxylic acid

Introduction to 2-fluoro-1,3-thiazole-5-carboxylic acid (CAS No. 1167056-77-0)

2-fluoro-1,3-thiazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1167056-77-0, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The presence of a fluorine atom at the 2-position and a carboxylic acid group at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural framework of 2-fluoro-1,3-thiazole-5-carboxylic acid combines the aromaticity of the thiazole ring with the electronegativity of the fluorine substituent, which can modulate the reactivity and binding affinity of the molecule towards biological targets. This dual functionality has been exploited in various research endeavors, particularly in the quest to develop inhibitors for enzymes and receptors involved in metabolic diseases, infectious diseases, and cancer. The carboxylic acid moiety further enhances its potential as a pharmacophore by allowing for amide bond formation, which is a common strategy in drug design to improve solubility and binding interactions.

In recent years, there has been a surge in interest regarding fluorinated thiazole derivatives due to their promising pharmacological profiles. Studies have demonstrated that these compounds can exhibit inhibitory effects on various therapeutic targets, including kinases, proteases, and ion channels. For instance, modifications of the thiazole core have led to the discovery of potent inhibitors of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune disorders. The fluorine atom's ability to enhance metabolic stability and binding affinity has made such derivatives attractive candidates for further optimization.

The synthesis of 2-fluoro-1,3-thiazole-5-carboxylic acid involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions involving sulfur-containing precursors followed by fluorination and carboxylation steps. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms with high precision. The development of efficient synthetic methodologies is crucial for enabling large-scale production and subsequent structural diversification.

The biological activity of 2-fluoro-1,3-thiazole-5-carboxylic acid has been extensively explored in preclinical studies. Researchers have investigated its potential as an antiviral agent, particularly against RNA viruses where fluorinated compounds have shown enhanced efficacy due to improved interactions with viral polymerases. Additionally, its derivatives have been tested for their antimicrobial properties, targeting resistant strains of bacteria and fungi. The carboxylic acid group provides a handle for further derivatization into esters or salts, which can influence pharmacokinetic properties such as bioavailability and tissue distribution.

One notable area of research involves the use of 2-fluoro-1,3-thiazole-5-carboxylic acid as a building block for more complex drug candidates. By appending different functional groups or linking it to other heterocycles, chemists can generate libraries of compounds with tailored biological activities. High-throughput screening (HTS) techniques combined with computational modeling have accelerated the discovery process by allowing rapid evaluation of large compound collections. This approach has led to several hits that show promise in early-stage clinical trials.

The role of computational chemistry in understanding the behavior of 2-fluoro-1,3-thiazole-5-carboxylic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations help elucidate how this compound interacts with biological targets at an atomic level. Such insights are critical for rational drug design, enabling researchers to predict binding affinities and optimize lead structures before experimental validation. The integration of machine learning algorithms has further enhanced predictive capabilities by identifying patterns in large datasets derived from biological assays.

The future prospects for 2-fluoro-1,3-thiazole-5-carboxylic acid are promising as ongoing research continues to uncover new therapeutic applications. Innovations in synthetic chemistry may lead to more efficient production methods, while advances in biotechnology could expand its utility in gene therapy and personalized medicine. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms evolves, so too will the demand for innovative molecular tools like this fluorinated thiazole derivative.